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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aluminum chlorate
and related aluminum salts in water treatment. The information is intended for research and

development purposes, detailing the mechanisms of action, experimental protocols for

evaluation, and comparative performance data.

Introduction
Aluminum-based coagulants are widely used in water and wastewater treatment to remove

turbidity, color, suspended solids, organic matter, and specific contaminants like phosphorus

and heavy metals.[1][2][3][4] While aluminum sulfate (alum) and polyaluminum chloride (PAC)

are the most common, aluminum chlorate (Al(ClO₃)₃) presents a unique dual-action

mechanism. It combines the conventional coagulation function of aluminum with the oxidative

properties of the chlorate ion.[5]

When dissolved in water, aluminum chlorate releases trivalent aluminum ions (Al³⁺) and

chlorate ions (ClO₃⁻). The Al³⁺ ions hydrolyze to form aluminum hydroxide [Al(OH)₃] flocs,

which are gelatinous precipitates that physically entrap and adsorb suspended particles,

pathogens, and other colloidal matter, facilitating their removal through sedimentation and

filtration.[5][6] Simultaneously, the chlorate ions can act as an oxidizing agent, potentially

contributing to disinfection by disrupting microbial membranes through oxidative damage.[5]
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Mechanism of Action: Coagulation and Oxidation
The primary mechanism for contaminant removal by aluminum salts is coagulation and

flocculation. This process can be described in the following stages:

Coagulation (Destabilization): Upon addition to water, the highly charged aluminum ions

neutralize the negative surface charge of colloidal particles (like clay, bacteria, and organic

matter), which are typically stable in suspension due to electrostatic repulsion. This charge

neutralization allows the particles to approach each other.[7][8]

Flocculation (Aggregation): The destabilized particles begin to aggregate. The aluminum

hydroxide precipitate, Al(OH)₃, forms a sweep-floc that enmeshes the smaller particles into

larger, heavier clumps called flocs.[2][5][8]

Sedimentation: The large, dense flocs settle out of the water under gravity, clarifying the

water.

The effectiveness of this process is highly dependent on the pH of the water, which influences

the type of aluminum species formed.[8][9] For aluminum salts like aluminum chloride,

monomeric and dimeric aluminum species are dominant at a pH of 4.0. As the pH increases

towards 6.4, these polymerize into larger species and eventually form amorphous Al(OH)₃

flocs.[9]

The secondary mechanism, unique to aluminum chlorate, is the oxidative action of the

chlorate ion (ClO₃⁻). This can contribute to the overall disinfection process by damaging

microbial cells, complementing the physical removal by flocculation.[5]

A simplified signaling pathway illustrating the dual mechanism of aluminum chlorate is

presented below.
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Caption: Dual mechanism of aluminum chlorate in water treatment.

Comparative Data of Aluminum-Based Coagulants
While specific quantitative data for aluminum chlorate is limited in publicly available literature,

performance can be benchmarked against other common aluminum coagulants. The following

tables summarize typical dosage and performance data for related compounds.

Table 1: Typical Coagulant Dosages for Water Treatment
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Coagulant Typical Dosage
Raw Water
Turbidity (NTU)

Reference

Aluminum

Chlorohydrate (Solid)

10-20 kg per thousand

tons
100-500 mg/L [10]

Aluminum

Chlorohydrate (Liquid)
20-50 mg/L Not Specified [10]

Aluminum Sulfate

(Alum)
10-40 mg/L 100 [11]

Polyaluminum

Chloride (PAC)
10-20 mg/L 10-1000 [11]

Table 2: Phosphorus Removal Efficiency of Aluminum Coagulants

Coagulant
Optimal
Dosage (as
Al³⁺)

pH
Total
Phosphorus
(TP) Removal

Reference

Aluminum

Chloride
0.375 mmol/L 6.5 - 8.5 ~75% [12]

Aluminum

Sulfate (Alum)

80 mg/L (as

Alum)
5.7 - 6.0 83% [13]

Polyaluminum

Chloride (PAC)

0.19 mmol/L (as

Al₂O₃)
7.0 - 9.0 ~80% [12][14]

Table 3: Heavy Metal Removal Efficiency
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Coagulant pH Metal
Removal
Efficiency

Reference

Polyaluminum

Chloride (PAC)
> 5.0 Cr, Cu, As, Pb >99% [15]

PSP/Aluminum

Chloride (3:1

ratio)

8.0 Mn 93.36% [16]

PSP/Aluminum

Chloride (3:1

ratio)

8.0 Fe 98.49% [16]

PSP/Aluminum

Chloride (3:1

ratio)

8.0 Zn 92.17% [16]

PSP/Aluminum

Chloride (3:1

ratio)

8.0 Ni 93.3% [16]

Experimental Protocols
4.1 Protocol for Evaluating Coagulant Efficacy: Jar Test

The jar test is a standard laboratory procedure to determine the optimal operating conditions

(coagulant dose and pH) for water treatment.[17]

Objective: To determine the minimum effective dose of aluminum chlorate required to achieve

a target turbidity reduction.

Materials:

Jar testing apparatus with multiple paddles and beakers (typically 6)

Raw water sample

Stock solution of aluminum chlorate (e.g., 1% or 10 g/L)
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pH meter

Turbidimeter

Pipettes

Acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) for pH adjustment

Procedure:

Sample Preparation: Fill each of the six beakers with a known volume of the raw water

sample (e.g., 500 mL or 1000 mL).

Initial Measurements: Measure and record the initial pH and turbidity of the raw water.

pH Adjustment (if necessary): Adjust the pH of the water in the beakers to the desired level

for the experiment. For aluminum salts, an optimal pH range is typically between 6.0 and 8.0.

[8][18]

Coagulant Dosing: While the paddles are stirring at high speed (rapid mix, e.g., 100-120

rpm), add a different, progressively increasing dose of the aluminum chlorate stock solution

to each beaker. Leave one beaker as a control with no coagulant.

Rapid Mix: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure

complete dispersion of the coagulant.[19][20]

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a

longer period (e.g., 15-20 minutes).[19][20] This promotes the formation of flocs. Observe the

floc characteristics (size, density).

Sedimentation: Stop the stirring and allow the flocs to settle for a set period (e.g., 30

minutes).[20]

Final Measurements: Carefully withdraw a sample from the supernatant of each beaker from

a consistent depth (e.g., 2 cm below the surface) and measure the final turbidity and pH.

Determine Optimal Dose: The optimal dose is the lowest dose that achieves the desired level

of turbidity removal.
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The workflow for a standard jar test is visualized below.
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Caption: Standard experimental workflow for a jar test.

4.2 Protocol for Analysis of Residual Aluminum and Chlorate

It is critical to measure the concentration of residual aluminum and any potential byproducts

like chlorate in the treated water to ensure safety and regulatory compliance.

A. Residual Aluminum Analysis

Method: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Graphite Furnace

Atomic Absorption Spectrometry (GFAAS), or colorimetric methods.[21][22] GFAAS is

recommended by the EPA for measuring low levels of aluminum in water.[21]

Procedure (General Principle for Spectrometry):

Sample Collection: Collect a sample of the treated water in a clean polyethylene or PTFE

container.

Preservation: Acidify the sample (e.g., with nitric acid) to prevent aluminum from

precipitating or adsorbing to the container walls.

Calibration: Prepare a series of standard solutions with known aluminum concentrations to

create a calibration curve.

Analysis: Analyze the samples using a calibrated instrument (ICP-MS or GFAAS). The

instrument measures the absorbance or emission of light, which is proportional to the

aluminum concentration.
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B. Residual Chlorate Analysis

Method: Ion Chromatography (IC) or Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).[23]

Procedure (General Principle for IC):

Sample Collection: Collect a sample of the treated water.

Filtration: Filter the sample to remove any particulate matter that could interfere with the

analysis.

Injection: Inject a known volume of the sample into the ion chromatograph.

Separation: The sample passes through an ion-exchange column, which separates the

chlorate ions from other anions.

Detection: A conductivity detector measures the concentration of the separated ions as

they elute from the column. The concentration is determined by comparing the peak area

to a calibration curve.

Potential Byproducts and Considerations
Residual Aluminum: Overdosing with any aluminum-based coagulant can lead to elevated

levels of residual aluminum in the treated water, which is often regulated.[24]

Chlorate Ion: Chlorate is a disinfection byproduct and its concentration in drinking water is a

health concern.[23] The World Health Organization (WHO) has set a guideline level of 0.7

mg/L for chlorate in drinking water.[23] When using aluminum chlorate, it is essential to

monitor the final chlorate concentration.

pH and Alkalinity: The hydrolysis of aluminum ions consumes alkalinity, which can lower the

pH of the water.[6][18] This may require the addition of an alkali like lime or sodium

hydroxide to maintain the desired pH.

Sludge Production: Coagulation produces chemical sludge that must be dewatered and

disposed of. Polyaluminum compounds like aluminum chlorohydrate are often reported to

produce less sludge than alum.[4][25][26]
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This document provides a foundational guide for the application and evaluation of aluminum
chlorate in water treatment. Researchers should conduct thorough bench-scale testing to

determine optimal parameters for specific water matrices before considering pilot or full-scale

implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Water Treatment Plant â�� Aluminum Chloride | USALCO [usalco.com]

2. Aluminum Chlorohydrate Hydrate Role in Water Treatment and More [palvifze.com]

3. citcowater.com [citcowater.com]

4. Aluminium Chlorohydrate In Modern Wastewater Treatment [wateronline.com]

5. Buy Aluminum chlorate | 15477-33-5 [smolecule.com]

6. Aluminum chloride - Glossary - ALMAWATECH [almawatech.com]

7. researchgate.net [researchgate.net]

8. oregon.gov [oregon.gov]

9. Effect of pH on the aluminum salts hydrolysis during coagulation process: formation and
decomposition of polymeric aluminum species - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Page loading... [guidechem.com]

11. biotechrep.ir [biotechrep.ir]

12. Comparison of Three Aluminum Coagulants for Phosphorus Removal [scirp.org]

13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

14. researchgate.net [researchgate.net]

15. Removal Efficiency of Some Toxic Heavy Metals from Water During Coagulation Using
Polyaluminum Chloride, Adsorption Using Natural Clay (Alrawag) or Durah Activated Carbon
and Reverse Osmosis [repository.sustech.edu]

16. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b096901?utm_src=pdf-body
https://www.benchchem.com/product/b096901?utm_src=pdf-body
https://www.benchchem.com/product/b096901?utm_src=pdf-custom-synthesis
https://www.usalco.com/product/aluminum-chloride
https://www.palvifze.com/Blog/detail/aluminum-chlorohydrate-hydrate-role-in-water-treatment-and-more
https://citcowater.com/solution/aluminum-chlorohydrate/
https://www.wateronline.com/doc/aluminium-chlorohydrate-in-modern-wastewater-treatment-0001
https://www.smolecule.com/products/s1515388
https://www.almawatech.com/en/waste-water/aluminum-chloride/
https://www.researchgate.net/publication/244140408_Distinct_coagulation_mechanism_and_model_between_alum_and_high_Al_13-PACl
https://www.oregon.gov/oha/PH/HEALTHYENVIRONMENTS/DRINKINGWATER/OPERATIONS/TREATMENT/Documents/Coagulation.pdf
https://pubmed.ncbi.nlm.nih.gov/18977485/
https://pubmed.ncbi.nlm.nih.gov/18977485/
https://www.guidechem.com/question/how-to-use-aluminum-chlorohydr-id123131.html
https://www.biotechrep.ir/article_69189_15e78418c10724dd9a027deb22e59857.pdf
https://www.scirp.org/journal/paperinformation?paperid=48279
https://iasj.rdd.edu.iq/journals/uploads/2025/01/03/42f08603253a282d0cffb3dd82d31681.pdf
https://www.researchgate.net/publication/276045721_Comparison_of_Three_Aluminum_Coagulants_for_Phosphorus_Removal
https://repository.sustech.edu/handle/123456789/1683
https://repository.sustech.edu/handle/123456789/1683
https://repository.sustech.edu/handle/123456789/1683
https://www.researchgate.net/publication/387766398_HEAVY_METAL_REMOVAL_FROM_INDUSTRIAL_WASTEWATER_USING_PINECONE_SEED_POWDER_AND_ALUMINUM_CHLORIDE-BASED_HYBRID_NATURALCHEMICAL_COAGULATION
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. mdpi.com [mdpi.com]

18. epa.ie [epa.ie]

19. watconman.org [watconman.org]

20. researchgate.net [researchgate.net]

21. ANALYTICAL METHODS - Toxicological Profile for Aluminum - NCBI Bookshelf
[ncbi.nlm.nih.gov]

22. 10 Tips for Effective Aluminum Testing in Drinking Water - Olympian Water Testing, LLC
[olympianwatertesting.com]

23. eurachem.org [eurachem.org]

24. researchgate.net [researchgate.net]

25. Instead Alum Use Poly Aluminium Chloride Coagulant in Water Treatment [water-
chemistry.in]

26. Aluminium Chlorohydrate in Water Treatment - Dia-Chemical [dia-chemical.com]

To cite this document: BenchChem. [Application Notes and Protocols for Aluminum Chlorate
in Water Treatment Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096901#application-of-aluminum-chlorate-in-water-
treatment-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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